Cas no 1436371-58-2 (2-Cyano-3-(2-furanyl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)-2-propenamide)

• Product Name: 2-Cyano-3-(2-furanyl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)-2-propenamide
• CAS No: 1436371-58-2
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5445337
• PubChem ID: 132969363
• Update Time: 2025-10-25

2-Cyano-3-(2-furanyl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z3071330572
• EN300-26591311
• 2-cyano-3-(furan-2-yl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)prop-2-enamide
• (Z)-2-Cyano-3-(furan-2-yl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)prop-2-enamide
• 1436371-58-2
• 2-Cyano-3-(2-furanyl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)-2-propenamide

• Inchi： 1S/C16H20N2O3/c1-15(2)13(9-16(15,3)20-4)18-14(19)11(10-17)8-12-6-5-7-21-12/h5-8,13H,9H2,1-4H3,(H,18,19)
• InChI Key： SKWWHHNAFBBZPP-UHFFFAOYSA-N
• SMILES： C(NC1CC(OC)(C)C1(C)C)(=O)C(C#N)=CC1=CC=CO1

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.9±45.0 °C(Predicted)
• pka: 10.88±0.60(Predicted)

Additional information on 2-Cyano-3-(2-furanyl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)-2-propenamide

Chemical Compound CAS No. 1436371-58-2: 2-Cyano-3-(2-furanyl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)-2-propenamide

The chemical compound with CAS No. 1436371-58-2, known as 2-Cyano-3-(2-furanyl)-N-(3-methoxy-2,2,3-trimethylcyclobutyl)-2-propenamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a cyano group, a furan moiety, and a cyclobutane ring substituted with multiple methyl groups and a methoxy substituent. The combination of these functional groups makes this compound unique in terms of its chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the field of polymer chemistry. The cyano group in the molecule is known to enhance the thermal stability and mechanical properties of polymers when incorporated into their structures. Additionally, the presence of the furan moiety introduces aromaticity and conjugation, which can improve the electronic properties of materials derived from this compound. This makes it a promising candidate for applications in electronic materials and composite materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including cross-coupling reactions and ring-opening polymerization, to synthesize this compound efficiently. The use of advanced catalysts and green chemistry principles has further enhanced the sustainability of these synthesis methods.

In terms of applications, this compound has shown potential in the development of high-performance polymers for use in aerospace and automotive industries. Its ability to form strong intermolecular bonds due to the presence of multiple functional groups makes it ideal for creating lightweight yet durable materials. Furthermore, its electronic properties make it suitable for use in organic electronics, such as flexible displays and sensors.

Recent research has also explored the use of this compound in the field of biomedical engineering. The methoxy substituent on the cyclobutane ring has been found to enhance the biocompatibility of materials derived from this compound, making it a potential candidate for use in medical implants and drug delivery systems. This dual functionality—combining mechanical strength with biocompatibility—positions this compound as a versatile building block for advanced materials.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are typically employed to confirm its structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets stringent quality standards required for industrial applications.

In conclusion, the compound with CAS No. 1436371-58-2 represents a significant advancement in organic chemistry, offering a wide range of applications across multiple disciplines. Its unique combination of functional groups and structural features makes it a valuable asset in the development of next-generation materials. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in both academic and industrial settings.